![molecular formula C4H3ClFN3O B3100838 N-(2-chloro-5-fluoropyrimidin-4-yl)hydroxylamine CAS No. 1378583-02-8](/img/structure/B3100838.png)
N-(2-chloro-5-fluoropyrimidin-4-yl)hydroxylamine
Overview
Description
Scientific Research Applications
Biochemical Modulation and Therapeutic Efficacy
Enhancing 5-Fluorouracil Efficacy : N-(2-chloro-5-fluoropyrimidin-4-yl)hydroxylamine and its derivatives have been instrumental in the advancement of chemotherapy regimens. These compounds, through metabolic pathways, enhance the cytotoxicity and therapeutic effectiveness of 5-fluorouracil (5-FU), a cornerstone in the treatment of various cancers. The modulation of 5-FU aims to improve response rates in patients, especially those with colorectal cancer, where the efficacy of 5-FU as a monotherapy remains limited (Malet-Martino & Martino, 2002).
Oral Prodrugs of 5-FU : The development of oral prodrugs like capecitabine, which is bioactivated to 5-FU in the tumor tissue, represents a significant advancement in making chemotherapy more tolerable and convenient for patients. This innovation allows for the targeted delivery of the active drug, potentially reducing systemic toxicity and enhancing antitumor activity. Such advancements underscore the importance of derivatives of this compound in improving the pharmacokinetic profiles of traditional chemotherapy agents (Miyamoto et al., 2014).
Mechanisms of Action and Pharmacogenetics
Pharmacogenetic Considerations : The metabolism of fluoropyrimidines, including those derived from or related to this compound, is heavily influenced by genetic polymorphisms in enzymes such as dihydropyrimidine dehydrogenase (DPD). Understanding the pharmacogenetics behind these enzymes helps in predicting patient response to therapy and in minimizing toxicities, thus personalizing treatment approaches for better outcomes (Del Re et al., 2017).
Properties
IUPAC Name |
N-(2-chloro-5-fluoropyrimidin-4-yl)hydroxylamine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H3ClFN3O/c5-4-7-1-2(6)3(8-4)9-10/h1,10H,(H,7,8,9) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXYVZFAXXJGBFH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=NC(=N1)Cl)NO)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H3ClFN3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.54 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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